Cas no 2228467-17-0 (2-(azidomethyl)-5-(trifluoromethyl)furan)

• Product Name: 2-(azidomethyl)-5-(trifluoromethyl)furan
• CAS No: 2228467-17-0
• MF: C₆H₄F₃N₃O
• MW: 191.110671043396
• CID: 6129234
• PubChem ID: 151115342
• Update Time: 2026-03-11

2-(azidomethyl)-5-(trifluoromethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-(trifluoromethyl)furan
• [5-(Trifluoromethyl)-2-furyl]methyl azide
• 2228467-17-0
• EN300-1931954
• MFCD31580260

• Inchi： 1S/C6H4F3N3O/c7-6(8,9)5-2-1-4(13-5)3-11-12-10/h1-2H,3H2
• InChI Key： MRAKPMCNFXEART-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CN=[N+]=[N-])O1)(F)(F)F

Computed Properties

• Exact Mass: 191.03064625g/mol
• Monoisotopic Mass: 191.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.5Ų

Additional information on 2-(azidomethyl)-5-(trifluoromethyl)furan

Introduction to 2-(azidomethyl)-5-(trifluoromethyl)furan (CAS No. 2228467-17-0)

2-(azidomethyl)-5-(trifluoromethyl)furan, identified by the Chemical Abstracts Service Number (CAS No.) 2228467-17-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a unique structural motif combining an azido group and a trifluoromethyl substituent on a furan backbone, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-(azidomethyl)-5-(trifluoromethyl)furan contribute to its reactivity and utility in various synthetic pathways. The presence of the azido group (–N₃) provides a versatile handle for further functionalization, while the trifluoromethyl (–CF₃) group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics position the compound as a promising building block for the development of novel bioactive molecules.

In recent years, there has been growing interest in leveraging fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic profiles. The incorporation of trifluoromethyl groups into drug candidates has been extensively studied, with numerous examples demonstrating enhanced binding affinity, reduced metabolic degradation, and improved pharmacological efficacy. The compound 2-(azidomethyl)-5-(trifluoromethyl)furan aligns with this trend, offering a synthetically accessible route to explore fluorinated derivatives with potential therapeutic applications.

One of the most compelling aspects of 2-(azidomethyl)-5-(trifluoromethyl)furan is its role as a precursor in the synthesis of more complex molecules. The azido functionality can be selectively transformed into other functional groups such as alcohols, amines, or carboxylic acids through well-established chemical transformations. This flexibility allows researchers to tailor the structure of their target compounds with precision, enabling the exploration of diverse chemical space. Moreover, the trifluoromethyl group can serve as an anchor point for further derivatization, facilitating the construction of polycyclic scaffolds that are prevalent in many biologically active substances.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-(azidomethyl)-5-(trifluoromethyl)furan. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the furan ring, expanding the library of possible derivatives. These techniques have enabled the preparation of novel heterocycles with tailored electronic and steric properties, which are essential for optimizing biological activity. Additionally, computational studies have been instrumental in predicting the reactivity and stability of compounds like 2-(azidomethyl)-5-(trifluoromethyl)furan, aiding in the rational design of synthetic routes.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to diseases such as cancer, inflammation, and infectious disorders. The structural motifs present in 2-(azidomethyl)-5-(trifluoromethyl)furan make it a suitable candidate for generating inhibitors that interact with key biological targets. For example, modifications at the azido and trifluoromethyl positions could lead to compounds that disrupt enzyme active sites or modulate substrate binding affinity. Such interactions are critical for designing drugs that exhibit high selectivity and potency.

Moreover, agrochemical research has benefited from the use of fluorinated compounds due to their enhanced resistance to environmental degradation and improved efficacy against pests and pathogens. The compound 2-(azidomethyl)-5-(trifluoromethyl)furan could serve as a precursor for developing novel pesticides or herbicides that combine potency with environmental sustainability. By incorporating fluorine atoms into agrochemical formulations, researchers aim to create products that are more effective while minimizing ecological impact.

The synthesis of 2-(azidomethyl)-5-(trifluoromethyl)furan itself presents an interesting challenge from a chemical standpoint. While no detailed synthetic routes have been publicly reported for this specific compound as of now, its preparation likely involves multi-step sequences starting from commercially available furan derivatives. Key steps would include introducing the trifluoromethyl group followed by selective functionalization at the 2-position with an azido group. Careful control over reaction conditions is essential to ensure high yield and purity.

In conclusion,2-(azidomethyl)-5-(trifluoromethyl)furan (CAS No. 2228467-17-0) represents a fascinating compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—combining an azido group with a trifluoromethyl substituent—make it a versatile intermediate for synthesizing bioactive molecules. As research continues to uncover new synthetic methodologies and applications for fluorinated compounds,2-(azidomethyl)-5-(trifluoromethyl)furan is poised to play an important role in advancing drug discovery and agricultural innovation.